Cas no 887898-94-4 (3-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(2,4-dimethylphenyl)thiourea)

• Product Name: 3-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(2,4-dimethylphenyl)thiourea
• CAS No: 887898-94-4
• MF: C₂₂H₂₅N₃O₃S
• MW: 411.517204046249
• CID: 6369951
• PubChem ID: 16798357
• Update Time: 2025-05-20

3-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(2,4-dimethylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(2,4-dimethylphenyl)thiourea
• F0667-0225
• AKOS024594653
• 1-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3-(2,4-dimethylphenyl)thiourea
• 887898-94-4
• AB00671809-01
• 1-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-3-(2,4-dimethylphenyl)thiourea

• Inchi： 1S/C22H25N3O3S/c1-13-5-6-17(14(2)11-13)24-22(29)23-10-9-15-12-16-18(27-3)7-8-19(28-4)20(16)25-21(15)26/h5-8,11-12H,9-10H2,1-4H3,(H,25,26)(H2,23,24,29)
• InChI Key： AZRFJLMWAXQNRX-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC(C)=CC=1C)NCCC1C(NC2C(=CC=C(C=2C=1)OC)OC)=O

Computed Properties

• Exact Mass: 411.16166284g/mol
• Monoisotopic Mass: 411.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 104Ų

Additional information on 3-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(2,4-dimethylphenyl)thiourea

Introduction to 3-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(2,4-dimethylphenyl)thiourea (CAS No. 887898-94-4)

3-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(2,4-dimethylphenyl)thiourea, with the CAS number 887898-94-4, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thioureas and is characterized by its unique structural features, including a quinoline core and multiple methoxy and methyl substituents. These structural elements contribute to its diverse biological activities and potential therapeutic properties.

The chemical structure of 3-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(2,4-dimethylphenyl)thiourea is composed of a central thiourea moiety linked to a substituted quinoline ring. The quinoline ring is further functionalized with methoxy groups at the 5 and 8 positions, and an ethyl group attached to the 3-position. The thiourea moiety is connected to a 2,4-dimethylphenyl group, which adds to the compound's overall complexity and biological activity. This intricate structure provides a foundation for exploring its interactions with various biological targets.

Recent studies have highlighted the potential of 3-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(2,4-dimethylphenyl)thiourea in several therapeutic areas. One of the most promising applications is in the field of anticancer research. Studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its anticancer properties, 3-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(2,4-dimethylphenyl)thiourea has also been investigated for its anti-inflammatory effects. Research has demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and enzymes. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(2,4-dimethylphenyl)thiourea have also been studied in detail. Preclinical studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and exhibits good bioavailability. It also demonstrates low toxicity in animal models, which is a crucial factor for its potential development as a therapeutic agent.

The synthetic route for preparing 3-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(2,4-dimethylphenyl)thiourea has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the quinoline core through condensation reactions and subsequent functionalization with methoxy groups and the thiourea moiety. The use of modern synthetic techniques and catalysts has significantly improved the efficiency of this process.

In conclusion, 3-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-y l)ethyl - 1 - ( 2 , 4 - dimethylphenyl ) thiourea (CAS No . 887898 - 94 - 4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use.